Cas no 84320-78-5 (ETHANONE, 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)-)

• Product Name: ETHANONE, 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)-
• CAS No: 84320-78-5
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• CID: 3433070
• PubChem ID: 12808351
• Update Time: 2025-04-24

ETHANONE, 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)-
• 84320-78-5
• 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)ETHANONE
• 3-Chloro-2-hydroxyphenacyl bromide

• Inchi： 1S/C8H6BrClO2/c9-4-7(11)5-2-1-3-6(10)8(5)12/h1-3,12H,4H2
• InChI Key： DBPZZDSMMCIMQB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(Cl)=C1O)CBr

Computed Properties

• Exact Mass: 247.92397Da
• Monoisotopic Mass: 247.92397Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on ETHANONE, 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)-

ETHANONE, 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)-: A Comprehensive Overview

ETHANONE, 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)- (CAS No. 84320-78-5) is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the family of aromatic ketones, and its molecular formula is C9H7BrClO. The molecule consists of a phenyl ring substituted with hydroxyl, chloro, and bromo groups, along with a ketone functional group. Its structure makes it a versatile compound with potential applications in drug design, material science, and environmental chemistry.

The cas no 84320-78-5 designation is crucial for identifying this compound in scientific literature and regulatory databases. This number ensures that researchers and manufacturers can reference the compound consistently, avoiding confusion with other similar structures. The compound's name, ETHANONE, 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)-, reflects its structural composition: a two-carbon chain (ethanone) with a bromine atom at position 2 and a substituted phenyl group at position 1.

Recent studies have highlighted the importance of ETHANONE, 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)- in the development of new pharmaceutical agents. Its unique combination of functional groups makes it an ideal candidate for exploring bioisosterism, where slight structural modifications can lead to significant changes in biological activity. For instance, researchers have investigated its potential as a kinase inhibitor, which could be relevant in the treatment of cancer and inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or nucleophilic substitution techniques. These methods require precise control over reaction conditions to ensure high yields and purity. The compound's stability under various conditions has also been studied extensively, revealing its susceptibility to oxidation and its resistance to hydrolysis under neutral conditions.

In terms of applications, ETHANONE, 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)- has shown promise in the field of agricultural chemistry. Its ability to act as a growth regulator for plants has been explored in recent experiments, suggesting potential uses in crop protection and yield enhancement. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in several patent filings.

From an environmental perspective, understanding the fate and transport of cas no 84320-78-5 in natural systems is critical. Studies have shown that the compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. However, its bioaccumulation potential remains an area of concern, particularly in regions with high industrial activity.

The latest research on this compound has also delved into its interactions with biological systems at the molecular level. Advanced computational models have been employed to predict its binding affinity to various proteins and enzymes. These studies have provided valuable insights into its potential therapeutic applications and toxicity profiles.

In conclusion, ETHANONE, 2-BROMO-1-(3-CHLORO-2-HYDROXYPHENYL)- (CAS No. 84320-78-5) is a multifaceted compound with significant implications across diverse scientific disciplines. Its structural complexity offers numerous opportunities for innovation while posing challenges for safe handling and application. As research continues to uncover new facets of this compound's properties and uses, it remains a focal point for both academic inquiry and industrial development.